N-(4-fluorophenyl)-2-({3-methyl-4-oxo-6-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide

• IUPAC Name: N-(4-fluorophenyl)-2-(3-methyl-4-oxo-6-phenylthieno[3,2-d]pyrimidin-2-yl)sulfanylacetamide
• InChI: InChI=1S/C21H16FN3O2S2/c1-25-20(27)19-16(11-17(29-19)13-5-3-2-4-6-13)24-21(25)28-12-18(26)23-15-9-7-14(22)8-10-15/h2-11H,12H2,1H3,(H,23,26)
• InChI Key: VUXQQAZILQPTCC-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C2=C(C=C(S2)C3=CC=CC=C3)N=C1SCC(=O)NC4=CC=C(C=C4)F
• Molecular Formula: C21H16FN3O2S2
• Molecular Weight: 425.5 g/mol

Description

N-(4-fluorophenyl)-2-({3-methyl-4-oxo-6-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide is a useful research compound. Its molecular formula is C21H16FN3O2S2 and its molecular weight is 425.5. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Molecular Structure and Analysis

Research conducted on related molecules has provided insights into their molecular structure, spectroscopic properties, and intermolecular interactions. One study focused on the quantum chemical insight into the molecular structure, vibrational spectroscopy analysis, and drug-likeness of a novel antiviral active molecule related to the compound , demonstrating its potential antiviral potency against SARS-CoV-2 protein through molecular docking studies (Mary et al., 2020). This suggests that similar compounds, including "N-(4-fluorophenyl)-2-({3-methyl-4-oxo-6-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide", could be explored for their antiviral applications.

Antitumor Activities

The synthesis and evaluation of antitumor activities of new 4-substituted thieno[3,2-d]pyrimidine and thienotriazolopyrimidine derivatives, including compounds structurally related to "this compound", have been reported. These studies found that the majority of the newly synthesized compounds displayed potent anticancer activity against several human cancer cell lines (Hafez & El-Gazzar, 2017). This indicates that the compound of interest could also hold potential as a candidate for antitumor studies.

Antimicrobial and Herbicidal Activity

Novel thienopyrimidine linked rhodanine derivatives have been synthesized and evaluated for their antimicrobial activity, revealing significant potency against various bacterial and fungal strains (Kerru et al., 2019). Additionally, N-(2-fluoro-5(3-methyl-2,6-dioxo-4-(trifluoromethyl)-2,3-dihydro-pyrimidin-1(6H)-yl)phenyl)-2-phenoxyacetamide derivatives have shown herbicidal activities against dicotyledonous weeds (Wu et al., 2011). These findings suggest a potential for "this compound" to be explored in antimicrobial and herbicidal applications.

Protein Interaction Studies

Studies on similar compounds have also investigated their interaction with proteins, such as bovine serum albumin, to understand their binding mechanisms and effects on protein structure and function (Meng et al., 2012). This line of research can provide valuable insights into the pharmacokinetic properties of "this compound" and its potential interactions with biological targets.